Cas no 2260669-27-8 (15:0 cholesteryl-d7 ester)

• Product Name: 15:0 cholesteryl-d7 ester
• CAS No: 2260669-27-8
• MF: C₄₂H₇₄O₂
• MW: 618.08
• CID: 4763693
• Update Time: 2025-10-28

15:0 cholesteryl-d7 ester Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-25,26,26,26,27,27,27-d7-3-ol, 3-pentadecanoate, (3β)-
• 15:0 cholesteryl-d7 ester

• Inchi： 1S/C42H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-22-40(43)44-35-27-29-41(5)34(31-35)23-24-36-38-26-25-37(33(4)21-19-20-32(2)3)42(38,6)30-28-39(36)41/h23,32-33,35-39H,7-22,24-31H2,1-6H3/t33-,35+,36+,37-,38+,39+,41+,42-/m1/s1/i2D3,3D3,32D
• InChI Key： BDBPUUADYAQHAV-YQSOVACPSA-N
• SMILES： C[C@]12CC[C@H](OC(=O)CCCCCCCCCCCCCC)CC1=CC[C@@]1([H])[C@]3([H])CC[C@]([H])([C@H](C)CCCC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])[C@@]3(C)CC[C@]21[H]

15:0 cholesteryl-d7 ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 15:0 cholesteryl-d7 ester

Introduction to 15:0 cholesteryl-d7 ester (CAS No: 2260669-27-8)

The compound 15:0 cholesteryl-d7 ester, identified by the Chemical Abstracts Service Number (CAS No) 2260669-27-8, is a specialized lipid derivative that has garnered significant attention in the field of biochemical and pharmaceutical research. This compound, featuring a deuterated cholesterol backbone with a 15-carbon saturated fatty acid chain, serves as a valuable tool in various scientific applications, particularly in metabolic studies and drug formulation. Its unique structural properties make it an interesting candidate for investigating lipid metabolism, membrane dynamics, and cholesterol transport mechanisms.

Cholesterol esters are well-known for their role in cellular membranes and as precursors to bile acids and steroid hormones. The introduction of deuterium atoms into the cholesterol molecule, as seen in 15:0 cholesteryl-d7 ester, enhances its stability and allows for detailed analytical studies using mass spectrometry and nuclear magnetic resonance (NMR) techniques. These analytical methods are crucial for understanding the biochemical pathways involving cholesterol and its derivatives.

In recent years, the demand for labeled lipids has increased due to advancements in metabolomics and lipidomics. 15:0 cholesteryl-d7 ester is particularly useful in these fields because it can be used to trace the metabolism of cholesterol in biological systems. For instance, researchers have employed this compound to study the uptake and degradation of cholesterol in liver cells, providing insights into potential therapeutic targets for hypercholesterolemia. The deuterium-labeled version also aids in distinguishing endogenous cholesterol from exogenous sources, facilitating more accurate metabolic flux analysis.

The pharmaceutical industry has also shown interest in 15:0 cholesteryl-d7 ester due to its potential applications in drug development. Cholesterol esters are often used as excipients in oral formulations to enhance drug solubility and stability. The deuterated version of cholesteryl ester can be particularly useful in studying the pharmacokinetics of drugs that are metabolized through cholesterol pathways. By incorporating deuterium-labeled compounds, researchers can monitor drug metabolism more precisely, which is essential for optimizing dosages and improving therapeutic efficacy.

Moreover, the use of 15:0 cholesteryl-d7 ester in high-throughput screening assays has been explored for identifying novel enzymes involved in lipid metabolism. These assays often rely on labeled substrates to detect enzymatic activity accurately. The high sensitivity of NMR techniques allows researchers to detect even small amounts of labeled cholesterol derivatives, making this compound an ideal candidate for such screens. This has led to the discovery of several key enzymes that play critical roles in cholesterol homeostasis.

Recent studies have also highlighted the role of 15:0 cholesteryl-d7 ester in investigating the effects of diet on lipid metabolism. For example, researchers have used this compound to study how dietary fats influence cholesterol absorption and liver function. The deuterium label provides a reliable way to track the movement of cholesterol through different tissues, offering new insights into diet-lipid interactions. These findings have implications for developing dietary guidelines aimed at reducing cardiovascular risks associated with high cholesterol levels.

The synthetic route to 15:0 cholesteryl-d7 ester involves careful selection of starting materials and reaction conditions to ensure high yield and purity. Deuterium labeling is typically achieved through hydrogen-deuterium exchange or by incorporating deuterated precursors into the synthesis pathway. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these processes. The resulting compound is then purified using chromatographic methods to meet the stringent requirements of biochemical research.

In conclusion, 15:0 cholesteryl-d7 ester (CAS No: 2260669-27-8) is a versatile and valuable compound with applications spanning metabolic research, drug development, and high-throughput screening assays. Its unique structural features and deuterium labeling make it an excellent tool for studying lipid metabolism and cholesterol dynamics. As research in metabolomics and lipidomics continues to advance, compounds like 15:0 cholesteryl-d7 ester will remain indispensable for unraveling the complexities of cellular biochemistry.